Cas no 92693-02-2 (15(S)-HETRE)

15(S)-HETRE structure
15(S)-HETRE structure
Product Name:15(S)-HETRE
CAS No:92693-02-2
MF:C20H34O3
MW:322.48
CID:800884
PubChem ID:3246874
Update Time:2025-04-28

15(S)-HETRE Chemical and Physical Properties

Names and Identifiers

    • 8,11,13-Eicosatrienoicacid, 15-hydroxy-, (8Z,11Z,13E,15S)-
    • (15S)-15-hydroxyicosa-8,11,13-trienoic acid
    • 15(S)-HETRE
    • L-15-Hydroxy-8cis,11cis,13trans-eicosatriencarbonsaeure
    • (8Z,11Z,13E,15S)-15-Hydroxy-8,11,13-eicosatrienoic acid (ACI)
    • 8,11,13-Eicosatrienoic acid, 15-hydroxy-, [S-(E,Z,Z)]- (ZCI)
    • 15-(s)-hydroxy-8,11,13-eicosatrienoic acid
    • Bio1_000548
    • Bio1_001037
    • G91517
    • CBiol_001773
    • 92693-02-2
    • Bio1_000059
    • DTXSID40390598
    • Inchi: 1S/C20H34O3/c1-2-3-13-16-19(21)17-14-11-9-7-5-4-6-8-10-12-15-18-20(22)23/h4-5,9,11,14,17,19,21H,2-3,6-8,10,12-13,15-16,18H2,1H3,(H,22,23)/b5-4-,11-9-,17-14+/t19-/m0/s1
    • InChI Key: IUKXMNDGTWTNTP-OAHXIXLCSA-N
    • SMILES: C(/[C@@H](O)CCCCC)=C\C=C/C/C=C\CCCCCCC(=O)O

Computed Properties

  • Exact Mass: 322.25100
  • Monoisotopic Mass: 322.25079494g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 23
  • Rotatable Bond Count: 15
  • Complexity: 356
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 3
  • XLogP3: 5.7
  • Topological Polar Surface Area: 57.5Ų

Experimental Properties

  • PSA: 57.53000
  • LogP: 5.41310

15(S)-HETRE Customs Data

  • HS CODE:2918199090
  • Customs Data:

    China Customs Code:

    2918199090

    Overview:

    HS: 2918199090. Other alcohol containing but not other oxy carboxylic acids(Including its anhydride\Acyl halide\Peroxides, peroxyacids and derivatives of this tax number). VAT:17.0%. Tax refund rate:9.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:30.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2918199090 other carboxylic acids with alcohol function but without other oxygen function, their anhydrides, halides, peroxides, peroxyacids and their derivatives.Supervision conditions:None.VAT:17.0%.Tax rebate rate:9.0%.MFN tariff:6.5%.General tariff:30.0%

15(S)-HETRE Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.
S913099-100μg
15(S)-HETrE
92693-02-2 98%
100μg
¥4,887.90 2022-09-28
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-25ug
15(S)-HETrE
92693-02-2 98%
25ug
¥902.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-50ug
15(S)-HETrE
92693-02-2 98%
50ug
¥1720.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-100ug
15(S)-HETrE
92693-02-2 98%
100ug
¥3129.00 2022-04-26
WU HAN AN JIE KAI Biomedical Technology Co., Ltd.
ajci68096-500ug
15(S)-HETrE
92693-02-2 98%
500ug
¥6966.00 2022-04-26
SHENG KE LU SI SHENG WU JI SHU
sc-205043-25µg
15(S)-HETrE,
92693-02-2
25µg
¥903.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-205043A-50µg
15(S)-HETrE,
92693-02-2
50µg
¥1504.00 2023-09-05
SHENG KE LU SI SHENG WU JI SHU
sc-205043-25 µg
15(S)-HETrE,
92693-02-2
25µg
¥903.00 2023-07-11
SHENG KE LU SI SHENG WU JI SHU
sc-205043A-50 µg
15(S)-HETrE,
92693-02-2
50µg
¥1,504.00 2023-07-11

15(S)-HETRE Production Method

Production Method 1

Reaction Conditions
1.1 Reagents: Lithium ,  Ammonia Solvents: Tetrahydrofuran ;  2 h
Reference
Asymmetric synthesis of unnatural (Z,Z,E)-octadecatrienoid and eicosatrienoid by lipoxygenase-catalyzed oxygenation
Nanda, S.; Yadav, J. S., Tetrahedron: Asymmetry, 2003, 14(13), 1799-1806

Production Method 2

Reaction Conditions
1.1 Reagents: L-(+)-Cysteine ,  Sodium acetate ,  Sodium hydroxide ,  Oxygen ,  Polypropylene glycol Catalysts: Lipoperoxidase (general) Solvents: Water ;  6.5 h, pH 9.5
Reference
Chemoenzymic synthesis of 15-hydroxy fatty acid derivatives
, United States, , ,

Production Method 3

Reaction Conditions
1.1 Reagents: L-(+)-Cysteine ,  Oxygen Solvents: Water ;  pH 9.6, rt → 5 °C
1.2 Catalysts: Arachidonate 15-lipoxygenase ;  2 h, 2.5 bar; overnight
1.3 Reagents: Citric acid ;  pH 3.5
Reference
Pharmaceutical salts of polyunsaturated hydroxy fatty acids
, World Intellectual Property Organization, , ,

Production Method 4

Reaction Conditions
Reference
Structural requirements for the inhibition of 5-lipoxygenase by 15-hydroxyeicosa-5,8,11,13-tetraenoic acid analogs
Haviv, Fortuna; Ratajczyk, James D.; DeNet, Robert W.; Martin, Yvonne C.; Dyer, Richard D.; et al, Journal of Medicinal Chemistry, 1987, 30(2), 254-63

15(S)-HETRE Raw materials

15(S)-HETRE Preparation Products

Recommended suppliers
Xiamen PinR Bio-tech Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Xiamen PinR Bio-tech Co., Ltd.
Shanghai Bent Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Aoguang Biotechnology Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
NewCan Biotech Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
NewCan Biotech Limited